N-(benzo[d][1,3]dioxol-5-yl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C19H13N3O5/c23-16(21-11-5-6-14-15(7-11)26-10-25-14)8-22-9-20-17-12-3-1-2-4-13(12)27-18(17)19(22)24/h1-7,9H,8,10H2,(H,21,23)
• InChI Key: DWZAUMACWXIUFN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C=NC4=C(C3=O)OC5=CC=CC=C54
• Molecular Formula: C19H13N3O5
• Molecular Weight: 363.3 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H13N3O5 and its molecular weight is 363.329. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(4-oxobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Crystallography

Research in crystallography has focused on understanding the molecular structures and conformations of related compounds, providing a foundation for further applications in drug design and material science. For instance, studies on crystal structures of similar 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides reveal their folded conformation and the inclination of pyrimidine rings relative to benzene rings, which is crucial for their chemical behavior and interactions (Subasri et al., 2017; Subasri et al., 2016).

Synthesis of Novel Compounds

The synthesis of novel compounds based on benzodioxole and pyrimidinyl acetamide frameworks has been explored for their potential as anti-inflammatory and analgesic agents. These studies involve complex synthetic routes to produce heterocyclic compounds with significant biological activities, highlighting the versatility of the core structure in medicinal chemistry (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Activities

Further research has focused on the antimicrobial and antitumor properties of compounds with similar structural motifs. These studies underscore the potential of such compounds in developing new therapeutic agents that target specific biological pathways or microbial organisms. For example, compounds with the pyrimidin-2-yl and benzofuran moieties have been evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, showing promising results as COX-2 inhibitors with significant analgesic and anti-inflammatory effects (Hossan et al., 2012).